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Introduction

Ecgonine methyl ester (EME) is a tropane alkaloid and a primary metabolite of cocaine.[1][2] It
is a crucial biomarker in forensic toxicology for confirming cocaine use.[1] Beyond its
significance in drug metabolism and detection, EME serves as a key precursor in the synthesis
of cocaine and its analogues, making a thorough understanding of its chemical properties and
reactivity essential for researchers in medicinal chemistry, pharmacology, and drug
development. This technical guide provides an in-depth overview of the core chemical
characteristics of ecgonine methyl ester, its reactivity, and relevant experimental protocols.

Chemical and Physical Properties

Ecgonine methyl ester is a crystalline solid at room temperature. Its chemical structure consists
of a tropane ring with a hydroxyl group at the C-3 position and a methyl ester group at the C-2
position.
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Property Value Source
Molecular Formula C10H17NO3 [311415][6]
Molar Mass 199.25 g/mol [3B1141[5]
Boiling Point (Predicted) 305.8+37.0°C [5][6]
Density (Predicted) 1.181 + 0.06 g/cm?3 [51[6]

pKa (Predicted) 9.16 [5]

Chloroform (Sparingly),
Solubilit 5
y Methanol (Slightly) Bl

Reactivity and Stability

The reactivity of ecgonine methyl ester is largely dictated by the functional groups present in its
structure: a tertiary amine, a hydroxyl group, and a methyl ester.

Hydrolysis
Ecgonine methyl ester is a product of the hydrolysis of cocaine, a reaction that can occur both

enzymatically in vivo and chemically in vitro.[1][7][8] The hydrolysis of the benzoyl ester of
cocaine to form EME is catalyzed by plasma cholinesterase and liver esterases.[1][9]

EME itself is susceptible to further hydrolysis, particularly under basic conditions. At a pH of 9,
EME is completely hydrolyzed within 30 days.[10] However, it exhibits significant stability in
acidic to neutral urine (pH 3-5) for up to three years when refrigerated.[10] In postmortem urine
specimens, EME showed good stability over a six-month period when stored at 4°C or -20°C.
[11][12]

Esterification and Transesterification

The hydroxyl group at the C-3 position can undergo esterification. For instance, the complete
conversion of [-ecgonine methyl ester to I-cocaine can be achieved by boiling it with benzoyl
chloride in the presence of a base like dry sodium carbonate.[13]

Transesterification reactions are also possible. The formation of ecgonine methyl ester as an
artifact during the gas chromatography of crack cocaine exhibits containing sodium bicarbonate
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and methanol is believed to occur through hydrolysis of cocaine followed by esterification and
transesterification.[14]

Oxidation

While specific studies on the comprehensive oxidation of ecgonine methyl ester are limited in
the provided search results, the presence of a secondary alcohol and a tertiary amine suggests
potential reactivity towards oxidizing agents.

Metabolic Pathway of Cocaine to Ecgonine Methyl
Ester

Ecgonine methyl ester is a major metabolite of cocaine in humans, accounting for a significant
portion of the administered dose excreted in urine.[9][15][16][17] The metabolic conversion is
primarily an enzymatic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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